molecular formula C18H14N2O3S B5547504 methyl 5-phenyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate

methyl 5-phenyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate

Cat. No. B5547504
M. Wt: 338.4 g/mol
InChI Key: NBOUOHAOSVOZLC-UHFFFAOYSA-N
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Description

The introduction of "methyl 5-phenyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate" into scientific research is primarily focused on its potential in medicinal chemistry and the synthesis of heterocyclic compounds. These areas of study explore the synthesis, molecular structure analysis, chemical reactions, and properties of such compounds.

Synthesis Analysis

Synthetic routes for compounds related to "methyl 5-phenyl-2-[(3-pyridinylcarbonyl)amino]-3-thiophenecarboxylate" involve multiple steps, including reductive alkylation, hydrolysis, and cyclization reactions (Finch et al., 1978). Another method involves the reaction of amino esters with phenylisothiocyanate to afford thiourea derivatives, which under different conditions lead to various pyridothienopyrimidine derivatives (El-kashef et al., 2010).

Molecular Structure Analysis

The molecular structure of related compounds has been analyzed through X-ray diffraction and DFT studies, revealing stabilized structures via intramolecular and intermolecular hydrogen bonding (Dani et al., 2013).

Chemical Reactions and Properties

These compounds undergo various chemical reactions, including alkylation and cyclization, to produce novel heterocyclic structures. The reactions are often catalyzed by metals such as manganese(II) (Dani et al., 2013).

Physical Properties Analysis

Physical properties, including solubility, melting points, and crystal structure, have been studied using spectroscopic and crystallographic methods. For instance, the crystal structure analysis provides insight into the molecular arrangement and intermolecular interactions (Majouga et al., 2004).

Chemical Properties Analysis

Chemical properties such as reactivity, stability, and interactions with biological targets are crucial for understanding the potential applications of these compounds. Studies have shown various levels of activity depending on the structural modifications of the thiophene derivatives (Romagnoli et al., 2012).

properties

IUPAC Name

methyl 5-phenyl-2-(pyridine-3-carbonylamino)thiophene-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N2O3S/c1-23-18(22)14-10-15(12-6-3-2-4-7-12)24-17(14)20-16(21)13-8-5-9-19-11-13/h2-11H,1H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NBOUOHAOSVOZLC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(SC(=C1)C2=CC=CC=C2)NC(=O)C3=CN=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 5-phenyl-2-[(3-pyridylcarbonyl)amino]-3-thiophenecarboxylate

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